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Compound of Interest

Compound Name: IR-1061

Cat. No.: B1513450 Get Quote

This document provides critical safety protocols and logistical guidance for researchers,

scientists, and drug development professionals working with IR-1061, a near-infrared

fluorescent organic dye. Adherence to these procedures is essential to ensure a safe

laboratory environment and prevent potential hazards.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling IR-1061, which is classified as a skin and eye irritant and may cause respiratory

irritation, specific personal protective equipment is mandatory.[1] The following table

summarizes the required PPE and other essential safety information.
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Category Item Specification Purpose

Eye Protection
Safety Glasses with

Side Shields
ANSI Z87.1 approved

Protects against

splashes and airborne

particles.

Goggles

Required for

protection against

liquid splashes and

chemical vapors.

Provides a seal

around the eyes for

enhanced protection.

Face Shield

To be worn in addition

to safety glasses or

goggles.

Protects the entire

face from splashes.[2]

Hand Protection
Disposable Nitrile

Gloves
Minimum requirement

Provides protection

from incidental

contact. Must be

removed immediately

after contact.[2]

Double Nitrile Gloves

or Silver Shield

Gloves

For tasks with higher

risk of exposure

Offers additional

protection for hands.

[2]

Respiratory Protection Dust Mask
Type N95 (US) or

equivalent

Prevents inhalation of

the powder form of IR-

1061.[1]

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Long Pants and

Closed-Toe Shoes

Standard laboratory

attire

Ensures no exposed

skin on the lower body

and feet.[2]

Hazard Classifications:

Eye Irritation: Category 2[1]
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Skin Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1]

Operational Plan: Handling IR-1061
The following step-by-step procedure outlines the safe handling of IR-1061 from receipt to use

in experimental protocols.

1. Preparation and Weighing:

Conduct all manipulations of powdered IR-1061 within a certified chemical fume hood to

minimize inhalation risk.

Before handling, ensure all required PPE is correctly worn.

Use a dedicated, clean weighing vessel and tools.

Carefully weigh the desired amount of IR-1061, avoiding the creation of dust.

2. Dissolving the Compound:

IR-1061 is a hydrophobic molecule.[3]

Consult relevant literature or experimental protocols for the appropriate solvent. A common

solvent mentioned for preparation is acetonitrile (ACN).[3]

Add the solvent to the weighed IR-1061 in a fume hood.

Ensure the container is securely capped before mixing.

3. Use in Experiments:

All procedures involving IR-1061 should be performed in a well-ventilated area, preferably a

fume hood.

Avoid direct contact with skin, eyes, and clothing.
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In case of accidental contact, immediately follow the first aid measures outlined in the Safety

Data Sheet.

Disposal Plan
Proper disposal of IR-1061 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all waste contaminated with IR-1061, including unused product, empty containers,

and contaminated disposables (e.g., gloves, weighing paper), in a designated, labeled

hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

2. Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "4-[2-[2-Chloro-3-[(2,6-diphenyl-4H-thiopyran-4-ylidene)ethylidene]-1-cyclohexen-1-

yl]ethenyl]-2,6-diphenylthiopyrylium tetrafluoroborate".[1]

Include the hazard characteristics (Irritant).

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow Visualization
The following diagram illustrates the standard operational workflow for handling IR-1061 in a

laboratory setting.
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Caption: Workflow for safe handling of IR-1061.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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